Cas no 105191-64-8 (ethyl 6-bromo-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 6-bromo-1-benzothiophene-2-carboxylate
• CAS No: 105191-64-8
• MF: C₁₁H₉BrO₂S
• MW: 285.156961202621
• MDL: MFCD11100112
• CID: 860063
• PubChem ID: 13567982
• Update Time: 2025-04-19

ethyl 6-bromo-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl ester (Related Reference)
• Benzo[b]thiophene-2-carboxylic acid, 6-bromo-,
• Ethyl 6-broMo-1-benzothiophene-2-carboxylate
• 6-Brombenzo<b>thiophen-2-carbonsaeure-ethylester
• 6-bromo-benzo[b]thiophene-2-carboxylic acid ethyl ester
• ethyl 6-bromo-1-benzotniophenecarboxylate
• ethyl 6-bromobenzo[b]thiophene-2-carboxylate
• ethyl 6-bromobenzothiophene-2-carboxylate
• TS-01026
• PB10874
• QNZMCEMVNKFVOA-UHFFFAOYSA-N
• DA-15947
• DTXSID20544017
• 6-bromo-2-ethoxycarbonylbenzo[b]thiophene
• 105191-64-8
• SCHEMBL156266
• EN300-7398113
• ethyl6-bromobenzo[b]thiophene-2-carboxylate
• MFCD11100112
• CS-0053883
• Z1509601606
• AKOS025116801
• Ethyl6-Bromo-1-benzothiophene-2-carboxylate
• Ethyl 6bromo-1-benzothiophene-2-carboxylate
• ethyl 6-bromo-1-benzothiophene-2-carboxylate

• MDL： MFCD11100112
• Inchi： 1S/C11H9BrO2S/c1-2-14-11(13)10-5-7-3-4-8(12)6-9(7)15-10/h3-6H,2H2,1H3
• InChI Key： QNZMCEMVNKFVOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(=O)OCC)SC=2C=1

Computed Properties

• Exact Mass: 283.95100
• Monoisotopic Mass: 283.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 3.84050